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Introduction
Enocyanin, a natural food colorant designated as E163, is an extract derived from the skins of

red grapes (Vitis vinifera). Its vibrant red to purple hue is attributed to a complex mixture of

anthocyanins.[1][2][3][4][5] These water-soluble pigments belong to the flavonoid class of

polyphenols and are widely used in the food and beverage industry.[1][5][6] The primary

anthocyanin present in enocyanin is typically malvidin-3-glucoside, although other significant

anthocyanins such as cyanidin, peonidin, petunidin, and their glucosides and acylated

derivatives also contribute to its composition.[1][2][4][7] Accurate quantification of the

anthocyanin content in enocyanin is crucial for quality control, standardization, and ensuring

consistent product performance.

This document provides a detailed protocol for the quantification of major anthocyanins in

enocyanin preparations using High-Performance Liquid Chromatography with a Diode-Array

Detector (HPLC-DAD).

Experimental Protocol
This protocol outlines the necessary steps for sample preparation, chromatographic separation,

and quantification of anthocyanins in enocyanin.
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Enocyanin sample (liquid or powder)

Malvidin-3-glucoside chloride (or cyanidin-3-glucoside chloride as a more accessible

standard) analytical standard (>95% purity)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (analytical grade)

Trifluoroacetic acid (TFA) (optional, for mobile phase modification)

Ultrapure water (18.2 MΩ·cm)

Syringe filters (0.45 µm, PTFE or nylon)

Sample Preparation
Proper sample preparation is critical for accurate and reproducible results.

Standard Solution Preparation:

Accurately weigh approximately 5 mg of the analytical standard (e.g., malvidin-3-glucoside

chloride).

Dissolve the standard in a known volume (e.g., 10 mL) of acidified methanol (0.1% HCl or

formic acid) to obtain a stock solution.

Prepare a series of calibration standards by serially diluting the stock solution with the

mobile phase A to cover a concentration range of approximately 1 to 200 µg/mL.

Enocyanin Sample Preparation:

For liquid enocyanin: Accurately dilute a known volume of the enocyanin sample with

acidified methanol (e.g., 1:100 v/v). The dilution factor should be adjusted to ensure the

anthocyanin concentrations fall within the calibration curve range.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b15575552?utm_src=pdf-body
https://www.benchchem.com/product/b15575552?utm_src=pdf-body
https://www.benchchem.com/product/b15575552?utm_src=pdf-body
https://www.benchchem.com/product/b15575552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For powdered enocyanin: Accurately weigh approximately 10 mg of the enocyanin
powder and dissolve it in 10 mL of acidified methanol.

Vortex the sample solution for 1 minute to ensure complete dissolution.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial prior to injection.

HPLC-DAD Conditions
The following chromatographic conditions are recommended for the separation and

quantification of anthocyanins in enocyanin.

Parameter Specification

HPLC System
Agilent 1200 Series or equivalent with a Diode

Array Detector

Column
C18 reverse-phase column (e.g., Zorbax SB

C18, 250 mm x 4.6 mm, 5 µm)

Mobile Phase A 5% Formic acid in ultrapure water

Mobile Phase B Acetonitrile

Column Temperature 40 °C

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Detection Wavelength 520 nm

Gradient Elution Program
A gradient elution is necessary to achieve optimal separation of the various anthocyanins

present in the enocyanin extract.
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Time (minutes) % Mobile Phase A % Mobile Phase B

0 95 5

25 70 30

30 50 50

35 95 5

40 95 5

Quantification and Data Analysis
Identification: Identify the individual anthocyanin peaks in the sample chromatogram by

comparing their retention times with those of the analytical standards. The major

anthocyanins to look for in enocyanin are the 3-O-glucosides of delphinidin, cyanidin,

petunidin, peonidin, and malvidin.[2][4][7]

Calibration Curve: Generate a calibration curve by plotting the peak area of the standard

against its concentration. A linear regression analysis should yield a correlation coefficient

(r²) of >0.99.

Quantification: Determine the concentration of individual anthocyanins in the enocyanin
sample by interpolating their peak areas from the calibration curve. If a standard for a

specific anthocyanin is not available, its concentration can be estimated using the calibration

curve of a related standard (e.g., cyanidin-3-glucoside) and applying a molecular weight

correction factor.[1]

Concentration (mg/L) = (Peak Area / Slope of Calibration Curve) * Dilution Factor

Data Presentation
The quantitative data obtained from the HPLC-DAD analysis should be summarized in clear

and structured tables for easy comparison and interpretation.

Table 1: HPLC-DAD Chromatographic Conditions and Gradient Program
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Parameter Specification

HPLC System Agilent 1200 Series or equivalent with DAD

Column C18 reverse-phase, 250 mm x 4.6 mm, 5 µm

Mobile Phase A 5% Formic acid in water

Mobile Phase B Acetonitrile

Gradient
0-25 min, 5-30% B; 25-30 min, 30-50% B; 30-35

min, 50-5% B; 35-40 min, 5% B

Flow Rate 1.0 mL/min

Column Temperature 40 °C

Detection Wavelength 520 nm

Injection Volume 20 µL

Table 2: Method Validation Parameters

Parameter Typical Value

Linearity (r²) > 0.999

Limit of Detection (LOD) 0.06 - 0.12 mg/kg

Limit of Quantification (LOQ) 0.20 - 0.60 mg/kg

Precision (RSD%) < 6.2% (intra-day), < 8.5% (inter-day)

Accuracy (Recovery %) 91.6 - 119% (intra-day), 89.9 - 123% (inter-day)

Note: The values presented in Table 2 are typical ranges and should be determined for each

specific laboratory setup and application.[8]

Table 3: Example Quantification of Anthocyanins in an Enocyanin Sample
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Anthocyanin Retention Time (min)
Concentration (mg/g of
Enocyanin)

Delphinidin-3-O-glucoside xx.x xx.x

Cyanidin-3-O-glucoside xx.x xx.x

Petunidin-3-O-glucoside xx.x xx.x

Peonidin-3-O-glucoside xx.x xx.x

Malvidin-3-O-glucoside xx.x xxx.x

Total Anthocyanins xxx.x

Visualization
Experimental Workflow
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Caption: Workflow for HPLC-DAD quantification of enocyanin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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